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Compound of Interest

Compound Name: Ohchinin Acetate

Cat. No.: B1155075 Get Quote

An in-depth review of publicly accessible scientific literature and databases reveals a significant

lack of specific safety and toxicity data for Ohchinin Acetate, a natural product found in

Azadirachta indica[1]. While basic chemical and physical properties are documented,

comprehensive toxicological studies detailing its acute and chronic effects, genotoxicity,

carcinogenicity, reproductive toxicity, and absorption, distribution, metabolism, and excretion

(ADME) profile are not currently available in the public domain. This absence of information

precludes the creation of a detailed technical guide and the visualization of associated

biological pathways as requested.

Ohchinin Acetate is identified as a limonoid, an acetate ester, and a cinnamate ester[1][2]. Its

chemical structure and basic properties are cataloged in databases such as PubChem and

ChemicalBook[1][2]. However, these resources do not contain any experimental data related to

its safety or toxicological profile.

A thorough search for key toxicological endpoints for Ohchinin Acetate yielded no specific

results. There is no publicly available information on:

Acute Toxicity: No LD50 (median lethal dose) values for any route of administration were

found.

Genotoxicity: There are no reports of mutagenicity or clastogenicity studies.

Carcinogenicity: No long-term studies assessing the carcinogenic potential of Ohchinin
Acetate have been published.
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Reproductive and Developmental Toxicity: Information regarding its effects on fertility,

reproduction, and embryonic development is absent from the available literature.

ADME Properties: The pharmacokinetic profile, including how the compound is absorbed,

distributed, metabolized, and excreted by the body, has not been characterized.

Clinical Trials: No records of clinical trials involving Ohchinin Acetate were identified, and

therefore no human safety data is available.

The lack of this critical information makes it impossible to construct a quantitative summary of

its toxicological properties, detail experimental protocols used for its evaluation, or map out any

relevant signaling pathways associated with its potential toxicity.

For researchers, scientists, and drug development professionals, this data gap highlights a

need for foundational toxicological research on Ohchinin Acetate. Should this compound be

considered for any therapeutic or commercial application, a comprehensive safety and toxicity

evaluation according to established regulatory guidelines would be a mandatory prerequisite.

This would involve a battery of in vitro and in vivo studies to determine its potential risks to

human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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